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Compound of Interest

Compound Name:
3-Methylpicolinic acid

hydrochloride

Cat. No.: B054017 Get Quote

An In-Depth Technical Guide to the Chemical Properties of 3-Methylpicolinic Acid
Hydrochloride

Executive Summary
3-Methylpicolinic acid hydrochloride is a heterocyclic organic compound of significant

interest to the research and development sectors, particularly in coordination chemistry and as

a versatile building block for pharmaceutical and agrochemical synthesis. As the hydrochloride

salt of 3-methylpicolinic acid, it offers enhanced stability and solubility, facilitating its use in

various synthetic applications. This guide provides a comprehensive overview of its chemical

identity, physicochemical properties, synthesis, reactivity, analytical characterization, and safe

handling protocols, tailored for researchers, scientists, and professionals in drug development.

Chemical Identity and Physicochemical Properties
The foundational step in utilizing any chemical compound is a thorough understanding of its

fundamental properties. 3-Methylpicolinic acid hydrochloride is the protonated form of 3-

methylpicolinic acid, where the pyridine nitrogen is bonded to a hydrogen and associated with a

chloride counter-ion. This salt formation is a common strategy to improve the handling

characteristics and aqueous solubility of the parent carboxylic acid.

Core Identifiers

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 10 Tech Support

https://www.benchchem.com/product/b054017?utm_src=pdf-interest
https://www.benchchem.com/product/b054017?utm_src=pdf-body
https://www.benchchem.com/product/b054017?utm_src=pdf-body
https://www.benchchem.com/product/b054017?utm_src=pdf-body
https://www.benchchem.com/product/b054017?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b054017?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Precise identification is critical for regulatory compliance, procurement, and scientific accuracy.

The core identifiers for 3-Methylpicolinic acid hydrochloride are summarized below.

Identifier Value Source(s)

Chemical Name
3-Methylpicolinic acid

hydrochloride
[1][2]

Synonyms
3-Methylpyridine-2-carboxylic

acid hydrochloride
[1][2]

CAS Number 123811-72-3 [1][2][3]

Molecular Formula C₇H₈ClNO₂ [1][2]

Molecular Weight 173.60 g/mol [1]

Physicochemical Data
The physical properties of a compound dictate its behavior in different environments and are

crucial for designing experiments and processes. Data for the parent free acid (3-

Methylpicolinic acid, CAS: 4021-07-2) is often reported and provides essential context.
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Property
Value (for 3-
Methylpicolinic
acid)

Notes and
Rationale

Source(s)

Appearance Solid
The hydrochloride salt

is also a solid.

Melting Point 114-118 °C

The melting point of

the hydrochloride salt

may differ.

[4]

Boiling Point
300.6 °C at 760

mmHg

High boiling point is

typical for aromatic

carboxylic acids.

[4]

Density 1.23 g/cm³ --- [4]

Solubility
Slightly soluble in

water

The hydrochloride salt

form is prepared

specifically to

enhance aqueous

solubility due to its

ionic nature.

[5]

Chemical Structure
The structure reveals a pyridine ring substituted at the 2-position with a carboxylic acid group

and at the 3-position with a methyl group. In the hydrochloride form, the pyridine nitrogen is

protonated.

Caption: Structure of 3-Methylpicolinic Acid Hydrochloride.

Synthesis and Reactivity
Synthetic Pathway
The synthesis of 3-methylpicolinic acid hydrochloride is typically a two-step process: first,

the synthesis of the free acid, followed by its conversion to the hydrochloride salt.
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Step 1: Synthesis of 3-Methylpicolinic Acid A common laboratory-scale synthesis involves the

hydrolysis of 2-cyano-3-methylpyridine.[6] This method is effective because the nitrile group (-

CN) can be reliably converted to a carboxylic acid (-COOH) under strong acidic conditions.

Reaction: 2-cyano-3-methylpyridine is heated in a concentrated acid, such as 90% sulfuric

acid.

Mechanism: The nitrile carbon is electrophilic and undergoes nucleophilic attack by water,

followed by a series of proton transfers and tautomerization steps, ultimately yielding the

carboxylic acid and an ammonium salt byproduct.

Workup: The reaction mixture is cooled, and the pH is carefully adjusted to precipitate the

product, which can then be isolated via filtration.

Step 2: Formation of the Hydrochloride Salt The isolated 3-methylpicolinic acid is dissolved in a

suitable organic solvent (e.g., isopropanol, diethyl ether) and treated with a solution of

hydrochloric acid (e.g., HCl in ether or gaseous HCl). The protonation of the basic pyridine

nitrogen is thermodynamically favorable and leads to the precipitation of the crystalline

hydrochloride salt, which is then collected.

Caption: General synthetic workflow for the target compound.

Key Reactivity and Applications
The primary utility of 3-methylpicolinic acid stems from its structure as a substituted

pyridinecarboxylic acid.

Coordination Chemistry: It acts as a bidentate chelating agent, coordinating to metal ions

through the pyridine nitrogen and the carboxylate oxygen.[6] This property makes it a

valuable ligand for synthesizing metal complexes with potential applications in catalysis and

materials science. Examples of synthesized complexes include those with copper, cobalt,

nickel, and zinc.[6][7]

Synthetic Intermediate: As a functionalized heterocycle, it serves as an important raw

material and building block in the synthesis of more complex molecules, including active

pharmaceutical ingredients (APIs) and agrochemicals.[3]
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Analytical Characterization
Rigorous analytical characterization is essential to confirm the identity, purity, and structure of

the compound.

Spectroscopic Data
Spectroscopic methods provide a fingerprint of the molecule. The following table summarizes

expected data, referencing predicted values for the parent free acid. The protonation in the

hydrochloride salt will cause predictable downfield shifts for protons near the nitrogen atom in

the ¹H NMR spectrum.
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Technique
Predicted Data (for
3-Methylpicolinic
Acid in D₆-DMSO)

Expected
Observations for
Hydrochloride

Source(s)

¹H NMR

δ ≈ 2.49 (s, 3H, CH₃)δ

≈ 7.49 (dd, 1H, H-5)δ

≈ 7.79 (dd, 1H, H-4)δ

≈ 8.49 (d, 1H, H-6)δ ≈

10.72 (s, 1H, COOH)

Aromatic protons (H-

4, H-5, H-6) will shift

downfield due to the

positive charge on the

adjacent nitrogen. A

broad N-H proton

signal will appear.

[4]

¹³C NMR Data available.

Carbons adjacent to

the protonated

nitrogen (C2, C6) will

experience a

downfield shift.

[8]

IR Spec.

Key peaks for C=O

(carboxylic acid), O-H

stretch, aromatic C=C

and C-N stretches.

A broad peak

corresponding to the

N⁺-H stretch is

expected (~2500-

3000 cm⁻¹).

[8]

Mass Spec. ---

The parent ion [M+H]⁺

would correspond to

the mass of the free

acid (C₇H₇NO₂).

[9]

Safety, Handling, and Storage
Adherence to safety protocols is non-negotiable when working with any chemical reagent. The

hazard profile is based on data for the parent compound and structurally related chemicals.

GHS Hazard Identification
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Hazard Class GHS Code Signal Word Description Source(s)

Skin

Corrosion/Irritatio

n

H315 Warning
Causes skin

irritation.
[4][8]

Eye

Damage/Irritation
H319 Warning

Causes serious

eye irritation.
[4][8]

STOT - Single

Exposure
H335 Warning

May cause

respiratory

irritation.

[4][8]

Acute Toxicity

(Oral)
H302 Warning

Harmful if

swallowed

(inferred from

related

compounds).

[10][11]

Protocol: Safe Laboratory Handling
This protocol outlines the minimum requirements for safely handling 3-Methylpicolinic acid
hydrochloride powder in a research setting.

Engineering Controls:

Rationale: To minimize inhalation exposure.

Action: Handle the solid compound exclusively within a certified chemical fume hood or a

powder containment enclosure. Ensure adequate ventilation in the work area.[12]

Personal Protective Equipment (PPE):

Rationale: To prevent skin and eye contact.

Action: Wear nitrile gloves, a flame-resistant lab coat, and ANSI-approved safety glasses

or goggles. For transfers of significant amounts of powder, a face shield is recommended.

[10][12]
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Dispensing and Weighing:

Rationale: To prevent dust generation and contamination.

Action: Use anti-static spatulas and weigh boats. Dispense the material slowly and

carefully. Clean any spills immediately by gently wiping with a damp cloth (do not dry

sweep) and dispose of as chemical waste.

Post-Handling:

Rationale: To prevent accidental ingestion and cross-contamination.

Action: Wash hands thoroughly with soap and water after handling, even if gloves were

worn.[10][12] Decontaminate all surfaces and equipment used.

Storage and Stability
Conditions: Store in a tightly sealed container in a cool, dry, and dark place away from

incompatible materials.[3]

Rationale: Proper storage is crucial to prevent degradation from moisture and light and to

maintain the compound's integrity over time.

Conclusion
3-Methylpicolinic acid hydrochloride is a valuable and versatile chemical reagent with well-

defined properties. Its utility as a chelating ligand in coordination chemistry and as a

heterocyclic building block underscores its importance in scientific research and development.

A comprehensive understanding of its synthesis, reactivity, and analytical profile, combined with

strict adherence to safety and handling protocols, enables its effective and responsible use in

the laboratory.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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